Cas no 2138253-00-4 (methyl 5-(ethylsulfamoyl)-1-methyl-1H-pyrrole-3-carboxylate)

Methyl 5-(ethylsulfamoyl)-1-methyl-1H-pyrrole-3-carboxylate is a specialized pyrrole derivative featuring both sulfonamide and ester functional groups. Its molecular structure, incorporating an ethylsulfamoyl moiety and a methyl ester group, makes it a versatile intermediate in organic synthesis and medicinal chemistry. The compound's sulfonamide group enhances its potential as a precursor for biologically active molecules, particularly in the development of enzyme inhibitors or receptor modulators. The ester functionality allows for further derivatization, facilitating its use in peptide mimetics or prodrug design. Its stability and synthetic accessibility make it a valuable building block for research applications requiring tailored pyrrole-based scaffolds.
methyl 5-(ethylsulfamoyl)-1-methyl-1H-pyrrole-3-carboxylate structure
2138253-00-4 structure
Product Name:methyl 5-(ethylsulfamoyl)-1-methyl-1H-pyrrole-3-carboxylate
CAS No:2138253-00-4
MF:C9H14N2O4S
MW:246.283461093903
CID:5848854
PubChem ID:165844657
Update Time:2025-06-15

methyl 5-(ethylsulfamoyl)-1-methyl-1H-pyrrole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

    • methyl 5-(ethylsulfamoyl)-1-methyl-1H-pyrrole-3-carboxylate
    • 2138253-00-4
    • EN300-740937
    • Inchi: 1S/C9H14N2O4S/c1-4-10-16(13,14)8-5-7(6-11(8)2)9(12)15-3/h5-6,10H,4H2,1-3H3
    • InChI Key: GAHFPIMXVFZSMU-UHFFFAOYSA-N
    • SMILES: S(C1=CC(C(=O)OC)=CN1C)(NCC)(=O)=O

Computed Properties

  • Exact Mass: 246.06742811g/mol
  • Monoisotopic Mass: 246.06742811g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 5
  • Complexity: 349
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.2
  • Topological Polar Surface Area: 85.8Ų

methyl 5-(ethylsulfamoyl)-1-methyl-1H-pyrrole-3-carboxylate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-740937-0.05g
methyl 5-(ethylsulfamoyl)-1-methyl-1H-pyrrole-3-carboxylate
2138253-00-4 95.0%
0.05g
$1140.0 2025-03-11
Enamine
EN300-740937-0.1g
methyl 5-(ethylsulfamoyl)-1-methyl-1H-pyrrole-3-carboxylate
2138253-00-4 95.0%
0.1g
$1195.0 2025-03-11
Enamine
EN300-740937-0.25g
methyl 5-(ethylsulfamoyl)-1-methyl-1H-pyrrole-3-carboxylate
2138253-00-4 95.0%
0.25g
$1249.0 2025-03-11
Enamine
EN300-740937-0.5g
methyl 5-(ethylsulfamoyl)-1-methyl-1H-pyrrole-3-carboxylate
2138253-00-4 95.0%
0.5g
$1302.0 2025-03-11
Enamine
EN300-740937-1.0g
methyl 5-(ethylsulfamoyl)-1-methyl-1H-pyrrole-3-carboxylate
2138253-00-4 95.0%
1.0g
$1357.0 2025-03-11
Enamine
EN300-740937-2.5g
methyl 5-(ethylsulfamoyl)-1-methyl-1H-pyrrole-3-carboxylate
2138253-00-4 95.0%
2.5g
$2660.0 2025-03-11
Enamine
EN300-740937-5.0g
methyl 5-(ethylsulfamoyl)-1-methyl-1H-pyrrole-3-carboxylate
2138253-00-4 95.0%
5.0g
$3935.0 2025-03-11
Enamine
EN300-740937-10.0g
methyl 5-(ethylsulfamoyl)-1-methyl-1H-pyrrole-3-carboxylate
2138253-00-4 95.0%
10.0g
$5837.0 2025-03-11

Additional information on methyl 5-(ethylsulfamoyl)-1-methyl-1H-pyrrole-3-carboxylate

Comprehensive Overview of Methyl 5-(ethylsulfamoyl)-1-methyl-1H-pyrrole-3-carboxylate (CAS No. 2138253-00-4)

Methyl 5-(ethylsulfamoyl)-1-methyl-1H-pyrrole-3-carboxylate (CAS No. 2138253-00-4) is a specialized organic compound gaining attention in pharmaceutical and agrochemical research due to its unique structural features. This pyrrole derivative combines a sulfamoyl group and a methyl ester moiety, making it a versatile intermediate for synthesizing bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery and crop protection agents, aligning with current trends in precision medicine and sustainable agriculture.

The compound's molecular structure features a 1-methyl-1H-pyrrole core substituted at the 3-position with a carboxylate ester and at the 5-position with an ethylsulfamoyl group. This arrangement contributes to its moderate polarity and enhanced bioavailability, properties highly sought after in modern medicinal chemistry. Recent studies suggest potential interactions with enzyme targets involved in inflammatory pathways, sparking discussions in biopharmaceutical forums about its therapeutic possibilities.

From a synthetic chemistry perspective, methyl 5-(ethylsulfamoyl)-1-methyl-1H-pyrrole-3-carboxylate serves as a valuable building block for creating more complex heterocyclic compounds. Its sulfonamide functionality allows for diverse chemical modifications, addressing the growing demand for structure-activity relationship studies in lead optimization processes. The compound's stability under various pH conditions makes it suitable for formulation development, a hot topic in pharmaceutical technology circles.

Environmental considerations of CAS 2138253-00-4 have become increasingly relevant as industries focus on green chemistry principles. The compound's biodegradation profile and ecotoxicological data are subjects of ongoing investigation, particularly regarding its potential use in environmentally friendly pesticides. This aligns with frequent searches for safer agrochemical alternatives and sustainable crop solutions in agricultural databases.

Analytical characterization of methyl 5-(ethylsulfamoyl)-1-methyl-1H-pyrrole-3-carboxylate typically involves advanced techniques such as HPLC-MS and NMR spectroscopy, reflecting the pharmaceutical industry's emphasis on quality control and impurity profiling. The compound's chromatographic behavior and spectral properties are well-documented, providing valuable references for laboratories engaged in method development and analytical validation.

In the context of intellectual property, several patents mention derivatives of this pyrrole-carboxylate structure, particularly in applications related to kinase inhibition and metabolic disorder treatments. This connects to frequent queries about novel therapeutic targets and patent landscapes in drug development. The compound's structure-activity relationship data contributes to the growing body of knowledge in computer-aided drug design (CADD) approaches.

From a commercial standpoint, CAS 2138253-00-4 represents a niche but growing segment in the fine chemicals market. Suppliers often highlight its high purity grades (>98%) suitable for research-scale applications, responding to the pharmaceutical industry's need for reliable intermediates. The compound's storage stability and handling requirements are frequently discussed in technical datasheets, addressing common concerns in laboratory management.

Emerging research directions for this compound include its potential in combinatorial chemistry libraries and as a scaffold for fragment-based drug discovery. These applications tap into current interests in accelerated drug development and high-throughput screening methodologies. The ethylsulfamoyl group in particular offers opportunities for creating hydrogen bond networks in molecular recognition processes.

Quality assurance protocols for methyl 5-(ethylsulfamoyl)-1-methyl-1H-pyrrole-3-carboxylate emphasize residual solvent analysis and heavy metal testing, reflecting stringent regulatory standards in pharmaceutical manufacturing. These procedures align with industry searches for ICH guidelines compliance and GMP-certified intermediates. The compound's spectral fingerprints serve as important references for authenticity verification in quality control laboratories.

Future perspectives for this compound include potential applications in bioconjugation chemistry and as a precursor for fluorescent probes, areas experiencing growing interest in diagnostic development. Its balanced lipophilicity profile (calculated LogP ~1.2) makes it particularly interesting for blood-brain barrier penetration studies, a hot topic in neurological drug research. These applications respond to frequent searches about CNS-active compounds and neuropharmacology advancements.

Recommended suppliers
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hubei Cuiyuan Biotechnology Co.,Ltd
Zhejiang Brunova Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.
NewCan Biotech Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
NewCan Biotech Limited
Yunnanjiuzhen
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Yunnanjiuzhen